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Compound of Interest

Compound Name: C55H70MgN406
Cat. No.: B16340566
Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Disposal Information

The chemical compound C55H70MgN406 is identified as Chlorophyll b, a natural pigment
found in plants and algae that is integral to photosynthesis.[1][2][3] While generally not
classified as a hazardous substance, proper disposal procedures are necessary to ensure
laboratory safety and environmental protection.[4] Adherence to local, regional, and national
regulations is paramount, as these may impose more stringent requirements.[4]

Chemical and Physical Properties

A summary of the key quantitative data for Chlorophyll b is presented below.
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Property Value

Molecular Formula C55H70MgN406

Molar Mass 907.492 g-mol-1
Appearance Green solid

Odor Odorless

Melting Point ~125 °C (257 °F; 398 K)
Solubility in Water Insoluble

(Data sourced from multiple references)[1][2][3][5]

Step-by-Step Disposal Protocols

The appropriate disposal method for Chlorophyll b depends on the quantity and form of the
waste. The following protocols provide a procedural guide for safe handling and disposal.

Small Quantities (Milligram to Gram Scale)

For small residual amounts of Chlorophyll b, such as what might remain on lab equipment after

an experiment:

o Decontamination of Lab Ware: Wash glassware and equipment with an appropriate solvent
(e.g., ethanol, acetone) to remove all traces of the compound.

» Solvent Waste Collection: Collect the solvent rinseate in a designated, properly labeled
hazardous waste container for halogenated or non-halogenated solvents, in accordance with
your institution's chemical hygiene plan.

e Final Cleaning: After the initial solvent rinse, lab ware can be washed with soap and water.

Bulk Quantities and Unused Product

For larger quantities of expired or unused Chlorophyll b:
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Regulatory Consultation: Always consult your institution's Environmental Health and Safety
(EHS) office and refer to local and state regulations before proceeding.[6]

Waste Identification: The material must be clearly labeled as "Chlorophyll b" waste.
Disposal Options:
o Licensed Landfill: The material may be suitable for burial in a licensed landfill.[6]

o Incineration: Controlled incineration in a licensed facility, potentially mixed with a suitable
combustible material, is another disposal option.[6][7]

Packaging: Ensure the waste is securely packaged in a sealed, appropriate container to
prevent leaks or spills during transport.

Contaminated Materials and Spill Cleanup

In the event of a spill or for the disposal of materials contaminated with Chlorophyll b (e.g.,
paper towels, absorbent pads):

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety
glasses, and a lab coat.

Containment: Isolate the spill area.

Cleanup: For solid spills, carefully sweep up the material to avoid generating dust.[4][6]
Place the swept material and any contaminated items into a sealed bag or container.

Disposal: Label the container as "Chlorophyll b contaminated waste" and dispose of it
through your institution's hazardous waste program, following the same guidelines as for
bulk quantities.

Empty Container Disposal

Proper disposal of empty containers is crucial to prevent chemical cross-contamination.

e Thorough Rinsing: The container must be thoroughly emptied. The first rinse with a suitable
solvent should be collected and disposed of as hazardous waste.[8]
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¢ Subsequent Rinses: For containers that held highly concentrated or toxic materials, the first
three rinses must be collected as hazardous waste.[8]

« Final Disposal: Once thoroughly rinsed and air-dried, the container can often be recycled or
disposed of as non-hazardous solid waste. The original label should be defaced or removed.

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the proper disposal
procedure for C55H70MgN406.

Click to download full resolution via product page

Caption: Disposal decision workflow for C55H70MgN406.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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